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Compound of Interest

Compound Name: 5-Methoxy-2-methylbenzoic acid

Cat. No.: B184036

An In-Depth Technical Guide to 5-Methoxy-2-
methylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and
biological properties of 5-Methoxy-2-methylbenzoic acid (CAS No: 3168-59-0). The
information is curated for researchers, scientists, and professionals in the field of drug
development and chemical synthesis.

Core Physical and Chemical Properties

5-Methoxy-2-methylbenzoic acid is a white to off-white crystalline solid.[1] It is characterized
by a methoxy group at the 5-position and a methyl group at the 2-position of the benzoic acid
backbone.

Table 1: Physical and Chemical Properties of 5-Methoxy-2-methylbenzoic Acid

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b184036?utm_src=pdf-interest
https://www.benchchem.com/product/b184036?utm_src=pdf-body
https://www.benchchem.com/product/b184036?utm_src=pdf-body
https://www.benchchem.com/synthesis/pse-f764e83bfc954d11ce533g78871d5c92
https://www.benchchem.com/product/b184036?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula CoH1003 [1112][3]
Molecular Weight 166.17 g/mol [2][3]
CAS Number 3168-59-0 [1112][3]
Melting Point 146-147 °C ChemSrc
Boiling Point 306.0 £ 22.0 °C at 760 mmHg ChemSrc
- Soluble in organic solvents;
Solubility o o [1]
limited solubility in water.[1]
White to off-white crystalline
Appearance [1]

solid.[1]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and purity assessment of 5-

Methoxy-2-methylbenzoic acid. While specific, detailed spectra are proprietary to chemical

suppliers, the expected spectral characteristics are as follows:

'H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic

protons, the methoxy group protons, and the methyl group protons, with chemical shifts and

coupling patterns characteristic of the 2,5-disubstituted benzoic acid structure.

e 13C NMR: The carbon-13 NMR spectrum will exhibit unique resonances for each carbon

atom in the molecule, providing a fingerprint for the carbon skeleton.

e Infrared (IR) Spectroscopy: The IR spectrum will display characteristic absorption bands for

the carboxylic acid O-H and C=0 stretching vibrations, as well as C-O stretching from the

methoxy group and aromatic C-H and C=C bonds.

e Mass Spectrometry (MS): Mass spectral analysis will confirm the molecular weight of the

compound, with the molecular ion peak (M+) expected at m/z 166.

Experimental Protocols

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.benchchem.com/synthesis/pse-f764e83bfc954d11ce533g78871d5c92
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxy-5-methylbenzoic-acid
https://www.usbio.net/biochemicals/436821/5Methoxy2methylbenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxy-5-methylbenzoic-acid
https://www.usbio.net/biochemicals/436821/5Methoxy2methylbenzoic-acid
https://www.benchchem.com/synthesis/pse-f764e83bfc954d11ce533g78871d5c92
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxy-5-methylbenzoic-acid
https://www.usbio.net/biochemicals/436821/5Methoxy2methylbenzoic-acid
https://www.benchchem.com/synthesis/pse-f764e83bfc954d11ce533g78871d5c92
https://www.benchchem.com/synthesis/pse-f764e83bfc954d11ce533g78871d5c92
https://www.benchchem.com/synthesis/pse-f764e83bfc954d11ce533g78871d5c92
https://www.benchchem.com/synthesis/pse-f764e83bfc954d11ce533g78871d5c92
https://www.benchchem.com/product/b184036?utm_src=pdf-body
https://www.benchchem.com/product/b184036?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis of 5-Methoxy-2-methylbenzoic Acid

A general synthetic approach to 5-Methoxy-2-methylbenzoic acid can be adapted from
methods used for similar substituted benzoic acids. One plausible route involves the
methylation of a corresponding hydroxybenzoic acid precursor.

A representative, though not specifically cited for this exact molecule, synthetic workflow is
presented below:
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Starting Material

5-Hydroxy-2-methylbenzoic acid

1.

4 Methylation h
v
Dimethyl sulfate (DMS) or Methyl iodide
Base (e.g., K2COs, NaOH)
Solvent (e.g., Acetone, DMF)

Stirring at room temperature or gentle heating

o /)

2.

4 Work-up & |Purification N
Y

Quench reaction with water

l

Acidify with HCI to precipitate the product

l

Filter the solid

l

Recrystallize from a suitable solvent (e.g., ethanol/water)

o /)

Final Rroduct
Y

5-Methoxy-2-methylbenzoic acid
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Sample containing
5-Methoxy-2-methylbenzoic acid

l

Dissolve in mobile phase

l

Filter through 0.45 um filter

l

Inject into HPLC system

l

Data acquisition and analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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